Cas no 2098155-02-1 ((Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide)

(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide structure
2098155-02-1 structure
Product Name:(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide
CAS No:2098155-02-1
MF:C9H14N4O3
MW:226.232461452484
CID:5040171
Update Time:2025-07-15

(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[3,4-c]pyridine-5-ethanimidamide, octahydro-N-hydroxy-1,3-dioxo-
    • (z)-2-(1,3-dioxooctahydro-5h-pyrrolo[3,4-c]pyridin-5-yl)-n'-hydroxyacetimidamide
    • (Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide
    • Inchi: 1S/C9H14N4O3/c10-7(12-16)4-13-2-1-5-6(3-13)9(15)11-8(5)14/h5-6,16H,1-4H2,(H2,10,12)(H,11,14,15)
    • InChI Key: GOABFZDPDGWHLZ-UHFFFAOYSA-N
    • SMILES: C1N(CC(NO)=N)CCC2C(=O)NC(=O)C12

Experimental Properties

  • Color/Form: NA
  • Density: 1.7±0.1 g/cm3
  • Flash Point: 187.7±25.1 °C

(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide Security Information

(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
Z312521-100mg
(z)-2-(1,3-dioxooctahydro-5h-pyrrolo[3,4-c]pyridin-5-yl)-n'-hydroxyacetimidamide
2098155-02-1
100mg
$ 95.00 2022-06-02
TRC
Z312521-500mg
(z)-2-(1,3-dioxooctahydro-5h-pyrrolo[3,4-c]pyridin-5-yl)-n'-hydroxyacetimidamide
2098155-02-1
500mg
$ 365.00 2022-06-02
TRC
Z312521-1g
(z)-2-(1,3-dioxooctahydro-5h-pyrrolo[3,4-c]pyridin-5-yl)-n'-hydroxyacetimidamide
2098155-02-1
1g
$ 570.00 2022-06-02
Life Chemicals
F1907-8467-0.25g
(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide
2098155-02-1 95%+
0.25g
$595.0 2023-09-07
Life Chemicals
F1907-8467-0.5g
(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide
2098155-02-1 95%+
0.5g
$627.0 2023-09-07
Life Chemicals
F1907-8467-1g
(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide
2098155-02-1 95%+
1g
$660.0 2023-09-07
Life Chemicals
F1907-8467-2.5g
(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide
2098155-02-1 95%+
2.5g
$1439.0 2023-09-07
Life Chemicals
F1907-8467-5g
(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide
2098155-02-1 95%+
5g
$2167.0 2023-09-07
Life Chemicals
F1907-8467-10g
(Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide
2098155-02-1 95%+
10g
$3034.0 2023-09-07

Additional information on (Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide

Compound Introduction: (Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide and CAS No. 2098155-02-1

Chemical entities play a pivotal role in the advancement of pharmaceutical research, particularly in the development of novel therapeutic agents. One such compound, (Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide, identified by its CAS number CAS No. 2098155-02-1, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense interest in medicinal chemistry.

The molecular framework of (Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide is characterized by a fused pyrrolopyridine core, which is a privileged scaffold in drug discovery. The presence of a dioxolane moiety and an N'-hydroxyacetimidamide group further enhances its potential as a pharmacophore. Such structural features are often associated with modulatory effects on various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of this compound with biological targets. Studies suggest that the pyrrolopyridine ring system may interact with specific amino acid residues in protein binding pockets, leading to the modulation of enzyme activity. This has opened up avenues for exploring its potential in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes implicated in disease pathways. For instance, preliminary data indicate that (Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide and its analogs may inhibit the activity of kinases and phosphodiesterases, which are crucial for cell proliferation and survival. These findings align with the growing interest in developing small-molecule inhibitors for targeted therapy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex heterocyclic core efficiently. The introduction of the dioxolane group and the hydroxyacetimidamide moiety has been optimized to maximize biological activity while maintaining structural integrity.

One of the most compelling aspects of this compound is its potential for further derivatization to enhance pharmacological properties. By modifying substituents on the pyrrolopyridine ring or introducing additional functional groups, researchers can fine-tune its binding affinity and selectivity. This flexibility makes it an attractive candidate for structure-based drug design initiatives aimed at developing next-generation therapeutics.

The impact of this compound extends beyond academic research; it holds promise for clinical applications as well. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models. These studies are critical for understanding how it interacts with biological systems at therapeutic doses and for identifying any potential side effects that might arise from its use.

The development of novel pharmaceuticals is often a lengthy and complex process, but compounds like (Z)-2-(1,3-dioxooctahydro-5H-pyrrolo[3,4-c]pyridin-5-yl)-N'-hydroxyacetimidamide provide valuable starting points for innovation. Their unique chemical structures and demonstrated biological activities offer chemists and biologists a rich foundation for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds such as this one will undoubtedly play a significant role in shaping the future of medicine.

In conclusion, the compound identified by CAS No. 2098155-02-1 represents a promising area of investigation in medicinal chemistry. Its structural features, combined with preliminary biological data, suggest potential applications in treating various diseases. As research progresses from laboratory-scale synthesis to clinical trials, it is expected that insights gained from studying this molecule will contribute significantly to the development of new therapeutic strategies.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd